Cas no 438220-53-2 (Ethyl 2-amino-4-(3,4-dimethylphenyl)-5-methylthiophene-3-carboxylate)

Ethyl 2-amino-4-(3,4-dimethylphenyl)-5-methylthiophene-3-carboxylate structure
438220-53-2 structure
Product Name:Ethyl 2-amino-4-(3,4-dimethylphenyl)-5-methylthiophene-3-carboxylate
CAS No:438220-53-2
MF:C16H19NO2S
MW:289.39256310463
MDL:MFCD02090952
CID:878109
PubChem ID:841615
Update Time:2026-04-29

Ethyl 2-amino-4-(3,4-dimethylphenyl)-5-methylthiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 2-amino-4-(3,4-dimethylphenyl)-5-methylthiophene-3-carboxylate
    • AC1LHP1M
    • AK-968
    • ALBB-001787
    • BBL015996
    • CTK4I7776
    • MolPort-000-164-196
    • Oprea1_815574
    • MDL： MFCD02090952
    • Inchi： InChI=1S/C16H19NO2S/c1-5-19-16(18)14-13(11(4)20-15(14)17)12-7-6-9(2)10(3)8-12/h6-8H,5,17H2,1-4H3
    • InChI Key： SVZJECUEJBBHNI-UHFFFAOYSA-N
    • SMILES： CCOC(=O)C1=C(N)SC(=C1C2=CC=C(C)C(=C2)C)C

Computed Properties

  • Exact Mass: 289.11400
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4

Experimental Properties

  • PSA: 80.56000
  • LogP: 4.68040

Ethyl 2-amino-4-(3,4-dimethylphenyl)-5-methylthiophene-3-carboxylate Security Information

  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT

Ethyl 2-amino-4-(3,4-dimethylphenyl)-5-methylthiophene-3-carboxylate Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Ethyl 2-amino-4-(3,4-dimethylphenyl)-5-methylthiophene-3-carboxylate Pricemore >>

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